N-Methyl-1-(2-methyloxazol-4-yl)methanamine hydrochloride

• IUPAC Name: N-methyl-1-(2-methyl-1,3-oxazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H10N2O.ClH/c1-5-8-6(3-7-2)4-9-5;/h4,7H,3H2,1-2H3;1H
• InChI Key: XJGMQHBNLVIGEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)CNC.Cl
• Molecular Formula: C6H11ClN2O
• Molecular Weight: 162.62 g/mol
• CAS RN: 2193064-28-5

Description

“N-Methyl-1-(2-methyloxazol-4-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C5H8N2O. It is also known by other synonyms such as “4-oxazolemethanamine,2-methyl” and "2-methyl-4-oxazolemethanamine".

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-Methyl-1-(2-methyloxazol-4-yl)methanamine hydrochloride” include a molecular weight of 112.13000 and a boiling point of 186.3±15.0°C at 760 mmHg. Other properties such as density, melting point, and flash point are not available.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Research includes the development of compounds with specific structural features, like N,N-dibenzyl derivatives, which are synthesized through reactions such as 1,3-dipolar cycloaddition. These synthesis techniques are vital for creating compounds with potential applications in medicinal chemistry and materials science (Aouine Younas et al., 2014).

Antimicrobial Activities

• New chemical derivatives, including some with triazole moieties, have been synthesized and shown to possess moderate to very good antibacterial and antifungal activities. This indicates the potential of such compounds in developing new antimicrobial agents (K D Thomas et al., 2010).

Catalysis and Material Science

• Certain compounds are investigated for their catalytic properties, such as in transfer hydrogenation reactions, where N-heterocyclic ruthenium(II) complexes exhibit high conversions and turnover frequencies. This research contributes to the development of efficient catalysts for industrial applications (Şemistan Karabuğa et al., 2015).

Porous Frameworks for Sorption and Luminescence

• The creation of porous metal-organic frameworks demonstrates applications in gas sorption and luminescent properties, indicating their potential use in sensing, storage, and separation technologies (Lei Hou et al., 2008).

Corrosion Inhibition

• Amino acid compounds have been studied as corrosion inhibitors for steel, showing effectiveness in preventing corrosion in acidic solutions. This research is significant for protecting industrial machinery and infrastructure (M. Yadav et al., 2015).

Pharmacological Applications

• Compounds with specific chemical structures are explored for their pharmacological properties, such as neurokinin-1 receptor antagonism, indicating their potential use in treating conditions like emesis and depression (Timothy Harrison et al., 2001).